Cas no 651294-27-8 (1,4,7-Heptanetriol, 4-(3-hydroxypropyl)-)

• Product Name: 1,4,7-Heptanetriol, 4-(3-hydroxypropyl)-
• CAS No: 651294-27-8
• MF: C₁₀H₂₂O₄
• MW: 206.279284000397
• CID: 406742
• PubChem ID: 71377020
• Update Time: 2025-04-19

1,4,7-Heptanetriol, 4-(3-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Heptanetriol, 4-(3-hydroxypropyl)-
• 4-(3-hydroxypropyl)heptane-1,4,7-triol
• DTXSID20799681
• 651294-27-8
• SCHEMBL17669189

• Inchi： 1S/C10H22O4/c11-7-1-4-10(14,5-2-8-12)6-3-9-13/h11-14H,1-9H2
• InChI Key： HDVBKWHWCWCECQ-UHFFFAOYSA-N
• SMILES： OC(CCCO)(CCCO)CCCO

Computed Properties

• Exact Mass: 206.15186
• Monoisotopic Mass: 206.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92